Cas no 851969-40-9 (5-(3-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-40-9
• Molecular Formula: C₁₈H₂₂ClN₅OS
• Molecular Weight: 391.918180942535
• CID: 5924546
• PubChem ID: 4426796

5-(3-chlorophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-chlorophenyl)(4-ethyl-1-piperazinyl)methyl]-2-methyl-
• 851969-40-9
• 5-[(3-chlorophenyl)(4-ethylpiperazin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-[(3-chlorophenyl)-(4-ethylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589786
• F0631-0314
• SR-01000127753-1
• CCG-28855
• SR-01000127753
• 5-((3-chlorophenyl)(4-ethylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• InChIKey： CFLWTSWYDFAHMF-UHFFFAOYSA-N
• Inchi： 1S/C18H22ClN5OS/c1-3-22-7-9-23(10-8-22)15(13-5-4-6-14(19)11-13)16-17(25)24-18(26-16)20-12(2)21-24/h4-6,11,15,25H,3,7-10H2,1-2H3
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(Cl)=C3)N3CCN(CC)CC3)=C(O)N12

Computed Properties

• Exact Mass: 391.1233592g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 391.1233592g/mol
• Heavy Atom Count: 26
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• pka: -0.20±0.53(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles